![molecular formula C22H12N2O7 B6019241 2-[5-(3-nitrobenzoyl)-1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl]benzoic acid](/img/structure/B6019241.png)
2-[5-(3-nitrobenzoyl)-1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl]benzoic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-[5-(3-nitrobenzoyl)-1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl]benzoic acid is a chemical compound that has gained significant attention in scientific research. It is a potent inhibitor of certain enzymes and has shown promising results in various biomedical applications.
Mechanism of Action
The mechanism of action of 2-[5-(3-nitrobenzoyl)-1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl]benzoic acid involves the inhibition of certain enzymes through the formation of a covalent bond with the active site of the enzyme. This results in the disruption of the enzyme's function and ultimately leads to the desired physiological effect.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound vary depending on the specific enzyme that it inhibits. For example, its inhibitory effects on carbonic anhydrase have been shown to reduce intraocular pressure in glaucoma patients. Similarly, its inhibitory effects on cholinesterase have been utilized in the treatment of Alzheimer's disease.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 2-[5-(3-nitrobenzoyl)-1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl]benzoic acid in lab experiments is its potent inhibitory effects on certain enzymes. This allows for the precise manipulation of biochemical pathways and the study of their effects on physiological processes. However, one of the limitations of using this compound is its potential toxicity and the need for careful handling.
Future Directions
There are several future directions for the study of 2-[5-(3-nitrobenzoyl)-1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl]benzoic acid. One potential direction is the development of more potent and selective inhibitors of specific enzymes. Another direction is the exploration of its potential as a fluorescent probe for the detection of other metal ions. Additionally, further studies are needed to fully understand its potential in the treatment of various diseases.
Synthesis Methods
The synthesis of 2-[5-(3-nitrobenzoyl)-1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl]benzoic acid involves the reaction of 2-aminobenzoic acid with 3-nitrobenzoyl chloride in the presence of a base such as triethylamine. The resultant product is then treated with phthalic anhydride in the presence of a catalyst such as sulfuric acid to yield the final product.
Scientific Research Applications
2-[5-(3-nitrobenzoyl)-1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl]benzoic acid has been extensively studied for its inhibitory effects on certain enzymes such as carbonic anhydrase and cholinesterase. It has also shown potential in the treatment of various diseases such as Alzheimer's, glaucoma, and cancer. Furthermore, it has been utilized as a fluorescent probe for the detection of certain metal ions.
properties
IUPAC Name |
2-[5-(3-nitrobenzoyl)-1,3-dioxoisoindol-2-yl]benzoic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H12N2O7/c25-19(12-4-3-5-14(10-12)24(30)31)13-8-9-15-17(11-13)21(27)23(20(15)26)18-7-2-1-6-16(18)22(28)29/h1-11H,(H,28,29) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BEWPGFNXMSWZTM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)C(=O)O)N2C(=O)C3=C(C2=O)C=C(C=C3)C(=O)C4=CC(=CC=C4)[N+](=O)[O-] |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H12N2O7 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
416.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.